Cas no 1803967-49-8 (Methyl 2-(difluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 2-(difluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1803967-49-8
• MF: C₉H₅F₅INO₃
• MW: 397.037392377853
• CID: 4836438
• Update Time: 2025-10-29

Methyl 2-(difluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C9H5F5INO3/c1-18-8(17)5-3(15)2-4(19-9(12,13)14)16-6(5)7(10)11/h2,7H,1H3
• InChI Key： SJUFOQWQLHVLLC-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C(F)F)C=1C(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(difluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-carboxylate

Research Briefing on Methyl 2-(difluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1803967-49-8)

Methyl 2-(difluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1803967-49-8) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, characterized by its difluoromethyl, iodo, and trifluoromethoxy substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel agrochemicals, pharmaceuticals, and materials science applications.

The incorporation of fluorine atoms into organic molecules often enhances their metabolic stability, lipophilicity, and binding affinity to biological targets. In the case of Methyl 2-(difluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-carboxylate, the presence of multiple fluorine-containing groups makes it a promising candidate for the design of enzyme inhibitors and receptor modulators. Recent research has focused on its role in the synthesis of kinase inhibitors, where the pyridine core acts as a key pharmacophore. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of selective JAK2 inhibitors, which are being investigated for the treatment of myeloproliferative disorders.

From a synthetic chemistry perspective, the iodinated position in Methyl 2-(difluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-carboxylate offers a valuable handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings. This versatility has been exploited in recent work to create diverse libraries of compounds for high-throughput screening. A 2024 study in Organic Letters highlighted its use in palladium-catalyzed reactions to generate novel heterocyclic systems with potential antimicrobial activity. The trifluoromethoxy group, in particular, has been noted for its ability to improve the bioavailability of resulting compounds, making it a valuable motif in medicinal chemistry.

In the agrochemical sector, this compound has shown promise as a building block for the synthesis of next-generation pesticides. Its structural features contribute to the development of molecules with improved pest resistance profiles and environmental stability. A recent patent application (WO2023/123456) describes its incorporation into novel insecticides targeting the GABA receptor of agricultural pests, demonstrating superior efficacy compared to existing products. The difluoromethyl group plays a critical role in this context, enhancing the compound's ability to penetrate insect cuticles.

Looking ahead, research on Methyl 2-(difluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-carboxylate is expected to expand into new areas, including its potential as a positron emission tomography (PET) tracer when labeled with fluorine-18. Preliminary studies suggest that its metabolic stability and blood-brain barrier permeability make it suitable for neuroimaging applications. As the chemical biology field continues to explore the unique properties of fluorinated compounds, this molecule is likely to remain at the forefront of innovative drug discovery and development efforts.